Cas no 1950586-56-7 (1-Pyrenyl Potassium Sulfate)

• Product Name: 1-Pyrenyl Potassium Sulfate
• CAS No: 1950586-56-7
• MF: C₁₆H₁₁KO₄S
• MW: 338.419444322586
• CID: 5044169
• Update Time: 2025-08-01

1-Pyrenyl Potassium Sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenyl Potassium Sulfate

• Inchi： 1S/C16H10O4S.K.H/c17-21(18,19)20-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11;;/h1-9H,(H,17,18,19);;
• InChI Key： IWFJHRVCFZJDIU-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)S(O)(=O)=O.[KH]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 1-Pyrenyl Potassium Sulfate

1-Pyrenyl Potassium Sulfate: A Comprehensive Overview

1-Pyrenyl Potassium Sulfate, with the CAS number 1950586-56-7, is a unique compound that has garnered significant attention in various scientific and industrial fields. This compound is a potassium salt of 1-pyrenesulfonic acid, and its structure consists of a pyrene moiety attached to a sulfonic acid group, which is further neutralized by potassium ions. The pyrene ring system, a fused aromatic hydrocarbon, contributes to the compound's distinctive electronic and optical properties.

The synthesis of 1-Pyrenyl Potassium Sulfate typically involves the sulfonation of pyrene followed by neutralization with potassium hydroxide or another suitable base. This process ensures the formation of the potassium salt, which is more soluble in water compared to its protonated counterpart. The solubility of this compound makes it highly suitable for applications in aqueous environments, such as in certain types of chemical reactions or as an additive in formulations.

Recent studies have highlighted the potential of 1-Pyrenyl Potassium Sulfate in the field of materials science, particularly in the development of advanced materials for electronic devices. The compound's ability to act as a charge transport layer or an interfacial modifier has been explored in organic light-emitting diodes (OLEDs) and perovskite solar cells. For instance, researchers have found that incorporating 1-Pyrenyl Potassium Sulfate into OLEDs can enhance device efficiency by improving charge injection and reducing operational voltage.

In addition to its electronic applications, 1-Pyrenyl Potassium Sulfate has also been investigated for its role in catalysis. The compound's ability to act as a catalyst in certain organic reactions, such as Suzuki coupling or other cross-coupling reactions, has been reported in recent literature. Its unique electronic structure allows it to stabilize transition states, thereby accelerating reaction rates and improving yields.

The optical properties of 1-Pyrenyl Potassium Sulfate are another area of active research. Due to the extended conjugation of the pyrene moiety, this compound exhibits strong fluorescence under UV light. This property makes it a promising candidate for use in fluorescent sensors or as a component in bioimaging agents. Recent studies have demonstrated that 1-Pyrenyl Potassium Sulfate-based sensors can detect trace amounts of heavy metal ions with high sensitivity and selectivity.

The environmental impact of 1-Pyrenyl Potassium Sulfate has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles, with findings suggesting that it is relatively non-toxic to aquatic organisms under standard conditions. This makes it a safer alternative to some traditional chemicals used in similar applications.

In conclusion, 1-Pyrenyl Potassium Sulfate, with its versatile properties and wide range of applications, continues to be a subject of intense scientific investigation. From electronics to catalysis and sensing, this compound offers numerous opportunities for innovation across various industries. As research progresses, it is expected that new applications and improved synthesis methods will further enhance the utility of this remarkable material.